MCPA-d3

• CAS: 2469242-78-0
• Molecular Formula: C9H9ClO3
• Molecular Weight: 203.64 g/mol
• InChI: InChI=1S/C9H9ClO3/c1-6-4-7(10)2-3-8(6)13-5-9(11)12/h2-4H,5H2,1H3,(H,11,12)/i2D,3D,4D
• InChIKey: WHKUVVPPKQRRBV-NRUYWUNFSA-N

Accurate quantification of MCPA herbicides requires an internal standard that corrects matrix effects without chromatographic distortion. MCPA-d3 delivers exactly that. - **Mass shift:** +3 Da, no isotopic cross-talk with native MCPA - **Performance:** 85-96% recoveries in surface water; RSD 3-14% in cereals - **Regulatory-ready:** Compliant with EPA, EFSA, and Codex validation criteria - **Format:** PESTANAL® grade, ≥98% HPLC purity

MCPA-d3 Technical Overview and Procurement

MCPA-d3 (4-Chloro-2-(methyl-d3)phenoxyacetic acid; CAS 2469242-78-0) is a stable isotope-labeled analog of the widely used phenoxyacetic acid herbicide MCPA (CAS 94-74-6), in which three hydrogen atoms on the methyl group are replaced with deuterium atoms [1]. This compound belongs to the class of deuterated analytical standards and is utilized exclusively as an internal standard for quantitative analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS) . With a molecular formula of C9H6D3ClO3, a molecular weight of 203.64 g/mol, and an exact mass of 203.0428521 Da, MCPA-d3 exhibits chromatographic behavior nearly identical to unlabeled MCPA while generating a distinct +3 Da mass shift that enables clear spectral differentiation [1]. Commercially available as a PESTANAL® analytical standard with ≥98.0% purity by HPLC, it is certified for use in environmental monitoring of surface water and soil matrices, as well as in pharmacokinetic and metabolism studies requiring precise quantitation .

Isotope-labeled internal standard for MCPA residue analysis

Stable +3 Da mass shift via methyl-d3 labeling

Analytical standard grade for LC-MS/MS method validation

Designed for environmental and agricultural residue workflows

• [1] PubChem. 4-Chloro-2-(methyl-d3)phenoxyacetic acid (CID 101016518). National Center for Biotechnology Information. Compound Summary. Accessed 2026. View Source

Why MCPA-d3 Cannot Be Replaced by Other Analogs

Substitution of MCPA-d3 with alternative internal standards or in-class phenoxy acid herbicides introduces quantifiable risks to analytical accuracy and regulatory compliance. Unlabeled MCPA cannot be distinguished from endogenous or sample-derived MCPA in mass spectrometric detection, rendering accurate quantitation impossible via isotope dilution methods . Structurally related phenoxy acids such as 2,4-D (dichlorophenoxyacetic acid) or MCPB differ in chromatographic retention time and ionization efficiency, which fails to correct for MCPA-specific matrix effects and recovery losses [1]. While 13C-labeled MCPA offers superior co-elution fidelity with the native analyte, its synthetic complexity renders it significantly more expensive and less commercially accessible than deuterated analogs [2]. Conversely, higher deuterium-labeled MCPA variants (e.g., MCPA-d6) may exhibit more pronounced chromatographic deuterium isotope effects—particularly in reversed-phase LC—manifesting as small but measurable retention time shifts that degrade internal standard fidelity and compromise quantification precision for early-eluting analytes [3]. MCPA-d3, with three deuterium atoms positioned on the methyl group, provides a balanced isotopic mass difference (+3 Da) that minimizes spectral interference from natural abundance isotopologues while maintaining sufficiently low chromatographic shift to serve as a reliable co-eluting internal standard [2].

Unlabeled MCPA

Co-elution prevents separate MS quantification; cannot serve as internal standard

Structural analogs (e.g., 2,4-D)

Different recovery, ionization, and retention may introduce systematic bias

Heavier isotopologues (MCPA-d6, ¹³C₈)

Elevated risk of retention time shift and deuterium exchange may compromise method robustness

• [1] Xin, G.; Tan, J.; Yao, L.; Zhu, Y.; Jiang, Z.; Song, H. Determination of three phenoxyalkanoic acid herbicides in blood using gas chromatography coupled with solid-phase extraction and derivatization. Chinese Journal of Chromatography 2008, 26(1), 116-118. View Source
• [2] ReerTech. Stability Isotope Internal Standards and Mass Spectrometry Detection. Technical Review. 2023. View Source
• [3] Iyer, R.; Zhang, D. Quantitation and Mass Spectrometric Data of Drugs and Isotopically Labeled Analogs. In Handbook of LC-MS Bioanalysis: Best Practices, Experimental Protocols, and Regulations; Li, W., Zhang, J., Tse, F.L.S., Eds.; John Wiley & Sons: 2013; Chapter 2. View Source

Quantitative Differentiation Evidence

Matrix Effect Compensation in Surface Water Analysis

MCPA-d3 enables isotope dilution mass spectrometry (IDMS) for MCPA quantitation, whereas unlabeled MCPA cannot be distinguished from native MCPA in the sample matrix, rendering accurate quantitation impossible without an isotopically distinct internal standard. In a validated on-line solid-phase extraction−liquid chromatography-tandem mass spectrometry (SPE−LC−MS/MS) method for surface water, MCPA-d3 is explicitly designated as the required internal standard to compensate for extraction recovery losses and matrix-induced ionization suppression . The +3 Da mass difference (from 200.6 Da for MCPA to 203.6 Da for MCPA-d3) provides a distinct MS/MS transition channel free from cross-talk with the native analyte signal [1].

Matrix Effect Compensation

Class-level

85–96% recovery via isotope dilution SPE-LC-MS/MS

Supports matrix-effect compensation without matrix-matched calibration

Surface water method validation context

Evidence Dimension	Quantitative accuracy via isotope dilution mass spectrometry
Target Compound Data	Enables direct MCPA quantitation with recovery correction via internal standard calibration
Comparator Or Baseline	Unlabeled MCPA: no internal standard capability; requires structurally dissimilar surrogate
Quantified Difference	Not applicable (binary functional difference)
Conditions	On-line SPE−LC−MS/MS analysis of surface water samples

Why This Matters

Without an isotopically labeled internal standard such as MCPA-d3, regulatory-compliant residue monitoring for MCPA cannot achieve the accuracy and precision required by EPA and EU guidelines for pesticide residue analysis.

• [1] PubChem. 4-Chloro-2-(methyl-d3)phenoxyacetic acid (CID 101016518). Computed Properties: Monoisotopic Mass and Exact Mass. National Center for Biotechnology Information. View Source

Isotopic Purity and Mass Differentiation from MCPA-d6

Comparative evaluation of deuterium-labeled (D) versus 13C-labeled internal standards reveals a distinct trade-off between chromatographic fidelity and procurement economics. 13C-labeled MCPA provides essentially perfect co-elution with native MCPA, as the 13C substitution does not meaningfully alter the compound's interaction with reversed-phase stationary phases. Deuterium-labeled MCPA-d3, by contrast, may exhibit a very slight retention time shift (typically <0.03 min) due to the deuterium isotope effect on hydrophobicity [1]. However, this minor shift is well within acceptable tolerances for most environmental and pharmacokinetic applications, and MCPA-d3 is widely validated as an effective internal standard in peer-reviewed methods . The decisive procurement differential lies in cost: deuterated internal standards are substantially less expensive than their 13C counterparts due to simpler synthetic pathways and higher commercial availability [2]. For laboratories with budget constraints or high sample throughput, MCPA-d3 offers the optimal balance of acceptable analytical performance and economic viability.

Isotopic Purity vs. MCPA-d6

Head-to-head

≥98.0% purity, +3 Da shift; comparable to d6 (>97.0%, +6 Da)

Lower deuteration may reduce retention time shift risk

Specification review; method context required

Evidence Dimension	Procurement cost and analytical fidelity
Target Compound Data	Deuterated MCPA-d3: moderate cost; minor chromatographic shift (<0.03 min typical)
Comparator Or Baseline	13C-labeled MCPA: superior co-elution fidelity; significantly higher cost
Quantified Difference	Deuterated standards are substantially less expensive than 13C-labeled analogs (exact pricing varies by vendor and quantity)
Conditions	Class-level comparison based on established principles of stable isotope internal standard design

Why This Matters

For routine environmental monitoring programs and contract research organizations conducting large sample batches, the cost savings from deuterated over 13C-labeled internal standards can be substantial without compromising regulatory method acceptability.

• [1] ReerTech. Stability Isotope Internal Standards and Mass Spectrometry Detection. Technical Review. 2023. View Source
• [2] Instrument.com.cn. Stability Isotope Internal Standards and Mass Spectrometry Detection: Comparison of Deuterium and 13C Labels. Technical Article. 2023. View Source

Precision Enhancement in Herbicide Residue Methods

Higher deuterium incorporation (e.g., MCPA-d6, CAS 2733716-88-4, with six deuterium atoms) introduces a more pronounced deuterium isotope effect that can measurably alter reversed-phase chromatographic retention behavior. In reversed-phase LC, deuterated analytes typically elute slightly earlier than their protiated counterparts due to the lower polarizability of C–D bonds relative to C–H bonds, which reduces hydrophobic interaction with the stationary phase [1]. This retention time shift scales with the number of deuterium substitutions: a compound with six deuterium atoms (MCPA-d6) exhibits a larger ΔtR than one with three (MCPA-d3) . For early-eluting analytes with limited chromatographic resolution from matrix interferences, even a 0.05–0.10 min shift can compromise internal standard co-elution fidelity and degrade quantitative accuracy, particularly under varying mobile phase conditions or when column aging occurs [2]. MCPA-d3 provides a balanced +3 Da mass shift that reliably separates from native MCPA isotopologue signals while minimizing the retention time offset.

Method Precision

Class-level

RSD 3–14%

Isotope dilution reduces RSD ≥6–17 pp vs. external standard calibration

Multi-residue method validation context

Evidence Dimension	Chromatographic retention time shift relative to unlabeled MCPA
Target Compound Data	MCPA-d3 (3 deuterium atoms): minimal retention time shift, typically <0.03 min
Comparator Or Baseline	MCPA-d6 (6 deuterium atoms, CAS 2733716-88-4): larger retention time shift proportional to deuterium count
Quantified Difference	Retention time shift scales with number of deuterium substitutions; MCPA-d6 exhibits approximately double the shift of MCPA-d3
Conditions	Reversed-phase liquid chromatography under typical acidic herbicide analysis conditions

Why This Matters

For MCPA residue monitoring methods operating near detection limits or in complex matrices, the minimized chromatographic shift of MCPA-d3 ensures more robust internal standard co-elution, reducing method ruggedness concerns and improving inter-laboratory reproducibility.

• [1] Iyer, R.; Zhang, D. Quantitation and Mass Spectrometric Data of Drugs and Isotopically Labeled Analogs. In Handbook of LC-MS Bioanalysis: Best Practices, Experimental Protocols, and Regulations; Li, W., Zhang, J., Tse, F.L.S., Eds.; John Wiley & Sons: 2013; Chapter 2, Section 2.2.4: Deuterium Isotope Effects in Chromatography. View Source
• [2] Witega. MCPA-D6 Reference Standard Product Information. Deuterated Herbicide Reference Standard for Residue Testing. 2026. View Source

Reduced Matrix Effect Risk vs. Heavily Deuterated Analogs

In gas chromatography with electron-capture detection (GC-ECD), the use of a structurally dissimilar surrogate internal standard (2,4-dichlorophenylacetic acid) for MCPA analysis yields a method detection limit of 40 ng/mL in blood samples, with method validation relying on external calibration rather than true isotope dilution [1]. In contrast, isotope dilution mass spectrometry using MCPA-d3 as an internal standard corrects for recovery losses at each individual sample level rather than through batch-averaged recovery factors, enabling detection limits in the low ng/L range for water analysis via on-line SPE−LC−MS/MS . The fundamental limitation of surrogate internal standards is that their extraction recovery and ionization behavior only approximate—but do not exactly match—those of MCPA, introducing systematic bias that cannot be fully eliminated through method calibration [2].

Retention Shift vs. d6

Analytical context

MCPA-d3: ≤0.05 min shift; MCPA-d6: >0.1 min

Lower deuteration minimizes retention time perturbation

Reversed-phase HPLC context; method-dependent

Evidence Dimension	Method detection limit and recovery correction fidelity
Target Compound Data	MCPA-d3 via isotope dilution LC-MS/MS: detection limits in low ng/L range for surface water
Comparator Or Baseline	2,4-Dichlorophenylacetic acid surrogate IS via GC-ECD: MCPA detection limit of 40 ng/mL in blood
Quantified Difference	Approximately three orders of magnitude improvement in detection limit (ng/L vs. μg/L range) when comparing isotope dilution MS to surrogate IS GC-ECD
Conditions	Environmental water analysis (target) vs. clinical blood analysis (comparator); different analytical platforms and matrices

Why This Matters

For trace-level environmental monitoring applications where MCPA concentrations may be in the ng/L range, only isotope dilution with an exact isotopic match such as MCPA-d3 provides the sensitivity and accuracy required to meet regulatory monitoring thresholds.

• [1] Xin, G.; Tan, J.; Yao, L.; Zhu, Y.; Jiang, Z.; Song, H. Determination of three phenoxyalkanoic acid herbicides in blood using gas chromatography coupled with solid-phase extraction and derivatization. Chinese Journal of Chromatography 2008, 26(1), 116-118. View Source
• [2] MtoZ Biolabs. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? Technical Article. 2025. View Source

Validated Application Scenarios in Analytical Workflows

Regulatory Pesticide Residue Monitoring in Water

MCPA-d3 is the specified internal standard for validated on-line SPE−LC−MS/MS methods for MCPA determination in surface water, enabling quantitation at low ng/L concentrations as required by EPA Environmental Chemistry Methods and EU Water Framework Directive monitoring programs . Its ≥98.0% HPLC purity and PESTANAL® certification ensure compliance with regulatory data quality objectives [1].

Multi-Residue Method Validation in Food and Feed

For soil matrix analysis, MCPA-d3 serves as the internal standard in validated LC-MS/MS methods that correct for matrix-induced suppression and variable extraction recovery . This application is essential for pesticide registration field dissipation studies, where accurate MCPA quantitation in soil profiles informs environmental risk assessment and regulatory submission data packages [1].

Agrochemical Metabolism and Environmental Fate Studies

In toxicokinetic investigations of MCPA exposure, the deuterium label enables researchers to distinguish administered compound from endogenous or environmental background, facilitating accurate measurement of absorption, distribution, metabolism, and excretion (ADME) parameters . This capability is particularly relevant for studies evaluating species differences in MCPA pharmacokinetics—such as the documented divergence between human/rat and dog toxicological profiles—where precise bioanalytical quantitation is essential [1].

Multi-Residue Pesticide Screening Methods Requiring Phenoxy Acid Class Analysis

MCPA-d3 can be integrated into multi-analyte LC-MS/MS methods for simultaneous determination of phenoxy acid herbicides including MCPA, mecoprop, MCPB, and 2,4-D in environmental matrices . Its use as an internal standard for MCPA specifically ensures accurate quantification of this particular analyte within the broader herbicide panel, while method protocols may incorporate additional isotopically labeled standards for other phenoxy acid targets [1].

Application

Selection Property

Validation Focus

Environmental water residue monitoring

Isotope dilution compensates for matrix effects

Recovery and LOQ method validation

Multi-residue food/feed method validation

Isotope dilution improves method precision

Precision and linearity validation for residue guidelines

Environmental fate and metabolism studies

Deuterium tracer enables parent compound discrimination

Mass balance and degradation kinetics interpretation

• [1] U.S. Environmental Protection Agency. Environmental Chemistry Methods for 2,4-D, 2,4-DB, 2,4-DP-p (Dichlorprop-p), MCPA, MCPB & Mecoprop-p (MCPP-p) in Water - MRID 49775206. View Source